![molecular formula C12H12N4O2 B2784407 2-((4-methylpyrimidin-2-yl)oxy)-N-(pyridin-4-yl)acetamide CAS No. 1251578-17-2](/img/structure/B2784407.png)
2-((4-methylpyrimidin-2-yl)oxy)-N-(pyridin-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((4-methylpyrimidin-2-yl)oxy)-N-(pyridin-4-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research. It belongs to the class of pyridine derivatives and is synthesized using various methods.
Scientific Research Applications
Oxidation Reactivity and Synthetic Routes
Research on pyrimidine derivatives, including oxidation reactivity channels for similar compounds, has been explored to understand their chemical properties and potential applications in synthesis. For instance, Pailloux et al. (2007) describe the synthetic routes and oxidation reactivity of 2-(pyridin-2-yl)-N,N-diphenylacetamides, providing insight into the chemical behavior and potential for creating various organic compounds through oxidation with different oxidants (Pailloux et al., 2007).
Antimicrobial Activity
Compounds structurally related to the one have been synthesized and evaluated for their antimicrobial properties. Hossan et al. (2012) synthesized a series of pyridines, pyrimidinones, and oxazinones as antimicrobial agents, indicating the potential of these compounds in developing new antibacterial and antifungal treatments (Hossan et al., 2012).
Histamine H4 Receptor Ligands
The exploration of 2-aminopyrimidine-containing compounds as ligands for the histamine H4 receptor (H4R) highlights the therapeutic potential of pyrimidine derivatives in treating inflammation and pain. Altenbach et al. (2008) conducted structure-activity relationship studies on a series of 2-aminopyrimidines, leading to the identification of compounds with potent in vitro and in vivo anti-inflammatory and antinociceptive activities (Altenbach et al., 2008).
properties
IUPAC Name |
2-(4-methylpyrimidin-2-yl)oxy-N-pyridin-4-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O2/c1-9-2-7-14-12(15-9)18-8-11(17)16-10-3-5-13-6-4-10/h2-7H,8H2,1H3,(H,13,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJSHFRQPXINCNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)OCC(=O)NC2=CC=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.